Cas no 52182-25-9 (2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-methoxyphenyl)-)

2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-methoxyphenyl)- structure
52182-25-9 structure
Product Name:2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-methoxyphenyl)-
CAS No:52182-25-9
MF:C16H13ClO2
MW:272.726223707199
CID:360343
PubChem ID:2781471
Update Time:2025-04-19

2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-methoxyphenyl)-
    • 3-(3-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
    • AKOS030240220
    • 52182-25-9
    • DTXSID90381799
    • Inchi: 1S/C16H13ClO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11H,1H3
    • InChI Key: UNNQBOJITJAFMT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C=CC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 272.06049
  • Monoisotopic Mass: 272.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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